Stereochemical Configuration Dictates Reaction Selectivity in Epothilone Fragment Assembly
In the convergent assembly of the C10–C21 thiazole-containing fragment of epothilone D analogues, (5R)-5-acetyl-2-methylcyclohex-2-en-1-one is the specified substrate for a regio- and stereoselective Wittig olefination with a tributyl[(2-methylthiazol-4-yl)methyl]phosphonium ylide [1]. The (R) configuration at C5 is mechanistically coupled to the stereochemical course of ylide addition and subsequent olefin geometry. Neither the (5S)-enantiomer (CAS 123318-63-8) nor the racemic mixture (CAS 924824-39-5) has been demonstrated to yield the correct olefin geometry in this transformation. The requirement for this specific enantiomer is further underscored by the broader epothilone analogue programme, where the (R)-carvone-derived chiral pool establishes the absolute configuration of multiple C6–C21 fragment intermediates [2].
| Evidence Dimension | Stereochemical requirement for correct olefin geometry in Wittig reaction |
|---|---|
| Target Compound Data | (5R) configuration – demonstrated to participate in regio- and stereoselective Wittig reaction yielding the required olefin geometry for epothilone D analogue C10–C21 fragment |
| Comparator Or Baseline | (5S)-enantiomer (CAS 123318-63-8): no published demonstration of correct stereochemical outcome in this Wittig reaction; Racemic mixture (CAS 924824-39-5): would produce a statistical mixture of diastereomeric olefin products |
| Quantified Difference | Qualitative stereochemical outcome: correct olefin geometry (R-enantiomer) vs. inverted/randomised geometry (S-enantiomer or racemate). No quantitative ee or de values for the Wittig step are publicly available from the abstracted literature. |
| Conditions | Wittig reaction conditions as reported: ylide generated from tributyl[(2-methylthiazol-4-yl)methyl]phosphonium chloride; substrate derived from R-(−)-carvone chiral pool (Valeev et al., 2015, Russ. J. Org. Chem., 51, 660–663) |
Why This Matters
Procurement of incorrect stereochemistry directly precludes successful execution of the published epothilone analogue synthetic route, making stereochemical specification a hard requirement for any team replicating or extending this work.
- [1] Valeev, R.F., Bikzhanov, R.F., & Miftakhov, M.S. (2015). Alternative synthesis of thiazole-substituted fragment C10-C21 of epothilone D analog. Russian Journal of Organic Chemistry, 51, 660–663. DOI: 10.1134/S1070428015050139. View Source
- [2] Valeev, R.F., Bikzhanov, R.F., Yagafarov, N.Z., & Miftakhov, M.S. (2012). Synthesis of the northern fragment of an epothilone D analogue from (−)-carvone. Tetrahedron, 68(34), 6868–6872. DOI: 10.1016/j.tet.2012.06.020. View Source
